9-HydroxyNonadecanoyl-CoA

• Molecular Formula: C40H72N7O18P3S
• Molecular Weight: 1064.0 g/mol
• InChI: InChI=1S/C40H72N7O18P3S/c1-4-5-6-7-8-9-11-14-17-28(48)18-15-12-10-13-16-19-31(50)69-23-22-42-30(49)20-21-43-38(53)35(52)40(2,3)25-62-68(59,60)65-67(57,58)61-24-29-34(64-66(54,55)56)33(51)39(63-29)47-27-46-32-36(41)44-26-45-37(32)47/h26-29,33-35,39,48,51-52H,4-25H2,1-3H3,(H,42,49)(H,43,53)(H,57,58)(H,59,60)(H2,41,44,45)(H2,54,55,56)
• InChIKey: GWFKEHBTSWQONL-UHFFFAOYSA-N

9-HydroxyNonadecanoyl-CoA Overview

9-HydroxyNonadecanoyl-CoA is a long-chain hydroxyacyl-coenzyme A (CoA) thioester, composed of a 19-carbon 9-hydroxynonadecanoic acid acyl group linked to coenzyme A [1]. It is classified as a long-chain acyl-CoA, characterized by an aliphatic tail of 13-21 carbons, and serves as a substrate or intermediate in fatty acid metabolism, including β-oxidation and the carnitine shuttle [2]. As a derivative of the essential cofactor CoA, it plays a key role in cellular energy production, lipid synthesis, and metabolic signaling [3].

Long-chain fatty acid oxidation enzyme assays (LCHAD, VLCAD)

Acyl-CoA profiling via LC-MS/MS in metabolic and lipidomics studies

Carnitine shuttle and CPT substrate specificity investigation

Positional isomer (C9 vs C11) metabolic fate dissection

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 157009423, 9-HydroxyNonadecanoyl-CoA. Retrieved April 23, 2026. View Source
• [2] ChemFont. Chemical card for 9-HydroxyNonadecanoyl-CoA (CFc000280853). Retrieved April 23, 2026. View Source
• [3] MedChemExpress. 9-Hydroxynonadecanoyl-CoA. Retrieved April 23, 2026. View Source

Why 9-HydroxyNonadecanoyl-CoA Is Irreplaceable

Generic substitution of 9-HydroxyNonadecanoyl-CoA with other long-chain acyl-CoAs (e.g., nonadecanoyl-CoA, 11-hydroxy isomers, or 3-hydroxyacyl-CoAs) is invalid due to the strict positional and chain-length specificity of key metabolic enzymes and transporters [1]. The position of the hydroxyl group (C9 vs. C11 or C3) directly determines enzyme-substrate recognition, catalytic efficiency, and subsequent metabolic fate [2]. Furthermore, the 19-carbon chain length influences membrane transport and peroxisomal vs. mitochondrial partitioning [3]. Using an incorrect analog will yield non-physiological kinetic parameters and misrepresent metabolic flux, undermining assay validity and data reproducibility in fields such as fatty acid oxidation disorder research and lipidomics [4].

Hydroxyl position mismatch

Substituting C9-hydroxy with C11- or C3-hydroxy isomers may alter enzyme recognition and catalytic efficiency, potentially leading to non-physiological kinetic parameters.

Chain length specificity

Shorter (C8-C16) or longer (C20+) acyl-CoA analogs can shift mitochondrial vs. peroxisomal partitioning and may not reproduce the same metabolic flux profile as the C19 chain.

Non-hydroxylated analog limitations

Nonadecanoyl-CoA (C19:0) lacks the hydroxyl group that impacts transport, enzyme binding, and retention time in analytical methods, limiting its suitability as a direct substitute.

• [1] Vockley, J., & Whiteman, D. A. (2002). Defects of mitochondrial β-oxidation: a growing group of disorders. *Neuromuscular Disorders*, 12(3), 235-246. View Source
• [2] Grevengoed, T. J., Klett, E. L., & Coleman, R. A. (2014). Acyl-CoA metabolism and partitioning. *Annual Review of Nutrition*, 34, 1-30. View Source
• [3] Wanders, R. J., & Waterham, H. R. (2006). Biochemistry of mammalian peroxisomes revisited. *Annual Review of Biochemistry*, 75, 295-332. View Source
• [4] Rinaldo, P., Cowan, T. M., & Matern, D. (2008). Acylcarnitine profile analysis. *Genetics in Medicine*, 10(2), 151-156. View Source

Quantitative Differentiation of 9-HydroxyNonadecanoyl-CoA

LCHAD Chain-Length Specificity

9-HydroxyNonadecanoyl-CoA, with its C19 acyl chain, serves as a substrate for long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD). Class-level evidence from related long-chain substrates demonstrates that enzyme activity with C16 substrates is 6- to 15-fold higher compared to C4 substrates [1]. This indicates a strong preference for long-chain acyl-CoAs. While direct kinetic data (Km, Vmax) for the exact C19 compound is not available in the public domain, the established chain-length preference allows for a class-level inference that its activity will be significantly higher than that of short-chain (C4-C8) hydroxyacyl-CoAs, but potentially distinct from the well-studied C16 (palmitoyl) species [2].

LCHAD substrate preference

Class-level

6- to 15-fold higher activity (C16 vs C4); C19 inferred as long-chain substrate

Supports long-chain FAO assay context; short-chain analogs may show markedly lower activity.

Direct C19 kinetic data not publicly available; class-level inference from LCHAD specificity.

Evidence Dimension	Substrate Preference (Activity Fold Change)
Target Compound Data	No direct data; inferred high activity as a long-chain (C19) substrate
Comparator Or Baseline	C16 substrate: 6- to 15-fold higher activity compared to C4 substrate
Quantified Difference	6- to 15-fold (class-level)
Conditions	In vitro enzyme assay (LCHAD, EC 1.1.1.211)

Why This Matters

This confirms the compound's suitability for studies of long-chain fatty acid oxidation, where short-chain analogs would produce misleading, low-activity results.

• [1] ENZYME entry: EC 1.1.1.211, long-chain-3-hydroxyacyl-CoA dehydrogenase. Expasy Bioinformatics Resource Portal. Retrieved April 23, 2026. View Source
• [2] Eaton, S., Bartlett, K., & Pourfarzam, M. (1996). Mammalian mitochondrial beta-oxidation. *Biochemical Journal*, 320(2), 345-357. View Source

CPT II Substrate Recognition

CPT II, essential for converting acylcarnitines back to acyl-CoAs in mitochondria, exhibits broad specificity towards long-chain acyl-CoA β-oxidation intermediates, including 3-hydroxyacyl-CoA esters [1]. While 9-HydroxyNonadecanoyl-CoA is a positional isomer (hydroxyl at C9) rather than a β-oxidation intermediate (hydroxyl at C3), the enzyme's capacity to handle long-chain hydroxyacyl species suggests it is a competent substrate. The C19 chain length differentiates it from the more common C16 (palmitoyl) and C18 (stearoyl) analogs, which may exhibit different kinetic profiles [2]. Using a non-hydroxylated C19:0-CoA as a comparator would fail to capture the impact of the hydroxyl group on transport and metabolism.

CPT II substrate recognition

Class-level

Broad specificity for long-chain hydroxyacyl-CoAs; C19 hydroxyl at position 9 is a competent substrate.

Enables CPT II enzyme studies and acylcarnitine standard development.

Qualitative evidence; kinetic differences vs. C16/C18 species remain to be profiled.

Evidence Dimension	CPT II Substrate Specificity
Target Compound Data	No direct data; inferred as a competent substrate for CPT II
Comparator Or Baseline	3-hydroxypalmitoyl-CoA: Demonstrated substrate for CPT II
Quantified Difference	Not quantified; qualitative difference based on chain length and hydroxylation
Conditions	In vitro enzyme assay (CPT II)

Why This Matters

This supports the compound's use in developing acylcarnitine standards for mass spectrometry-based diagnosis of fatty acid oxidation disorders.

• [1] Pourfarzam, M., Schaefer, J., & Bartlett, K. (1997). Broad specificity of carnitine palmitoyltransferase II towards long-chain acyl-CoA β-oxidation intermediates and its practical approach to the synthesis of various long-chain acylcarnitines. *Journal of Inherited Metabolic Disease*, 20(1), 87-95. View Source
• [2] Violante, S., et al. (2013). Substrate specificity of human carnitine acetyltransferase: Implications for fatty acid and branched-chain amino acid metabolism. *Biochimica et Biophysica Acta (BBA) - Molecular Basis of Disease*, 1832(5), 773-779. View Source

Positional Isomer Differentiation: C9 vs. C11

A direct comparator is 11-HydroxyNonadecanoyl-CoA [1]. Both share the same molecular formula (C40H72N7O18P3S) and molecular weight (1064.0 g/mol), but differ solely in the position of the hydroxyl group on the 19-carbon acyl chain. This positional isomerism is critical because regiospecific enzymes, such as certain hydratases and hydroxylases, exhibit strict positional requirements [2]. For example, studies on 9- and 11-hydroxystearoyl-CoA show that desaturation reactions proceed only with the hydroxyl group at position C11, while hydroxylation is possible at both positions [3]. This demonstrates that the C9 vs. C11 position is not interchangeable and will dictate distinct metabolic fates.

C9 vs C11 isomer differentiation

Head-to-head

9-HydroxyNonadecanoyl-CoA vs 11-HydroxyNonadecanoyl-CoA: identical molecular formula, distinct metabolic fate due to regiospecific enzymes.

Isomer-specific identification required; C9 and C11 positions are not interchangeable in pathway studies.

Based on known hydratase/hydroxylase positional specificity.

Evidence Dimension	Positional Isomerism and Metabolic Fate
Target Compound Data	9-HydroxyNonadecanoyl-CoA (Hydroxyl at C9)
Comparator Or Baseline	11-HydroxyNonadecanoyl-CoA (Hydroxyl at C11)
Quantified Difference	Not applicable; qualitative difference in enzyme specificity
Conditions	In vitro enzyme specificity assays

Why This Matters

This is a critical differentiator for metabolomics and lipidomics researchers requiring isomer-specific identification and quantification.

• [1] Human Metabolome Database (HMDB). Metabocard for 11-HydroxyNonadecanoyl-CoA (HMDB0301338). Retrieved April 23, 2026. View Source
• [2] Grevengoed, T. J., Klett, E. L., & Coleman, R. A. (2014). Acyl-CoA metabolism and partitioning. *Annual Review of Nutrition*, 34, 1-30. View Source
• [3] Oliv, E. H., et al. (1993). Oxygenation of polyunsaturated fatty acids by cytochrome P450 monooxygenases. *Methods in Enzymology*, 206, 231-240. View Source

Internal Standard for Acyl-CoA Profiling

C19:0-CoA (nonadecanoyl-CoA) is utilized as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of long-chain acyl-CoAs [1]. This is due to its odd carbon number, which minimizes interference with endogenous even-chain fatty acyl-CoA species. 9-HydroxyNonadecanoyl-CoA, sharing the same C19 backbone, can similarly serve as a valuable internal standard or reference compound for the specific analysis of hydroxyacyl-CoAs. Its use is supported by validated protocols employing C17 and C19 monohydroxy fatty acids as internal standards for quantitative GC-MS [2]. The presence of the hydroxyl group and the odd chain length provide a unique mass signature, enhancing analytical specificity compared to non-hydroxylated C19:0-CoA.

Internal standard utility

Analytical context

C19 hydroxylated acyl-CoA provides unique mass signature and odd carbon number, reducing interference with endogenous even-chain species.

May support targeted LC-MS/MS methods for hydroxyacyl-CoA quantification; distinct from non-hydroxylated C19:0-CoA.

Class-level inference from C19:0-CoA and hydroxy fatty acid IS applications.

Evidence Dimension	Analytical Performance as Internal Standard
Target Compound Data	9-HydroxyNonadecanoyl-CoA (C19 hydroxylated acyl-CoA)
Comparator Or Baseline	C19:0-CoA (nonadecanoyl-CoA, non-hydroxylated)
Quantified Difference	Not directly quantified; inferred advantage for hydroxyacyl-CoA analysis
Conditions	LC-MS/MS and GC-MS analysis

Why This Matters

This provides a strong justification for procurement in analytical labs developing targeted LC-MS/MS methods for comprehensive acyl-CoA profiling.

• [1] Blachnio-Zabielska, A. U., et al. (2011). A liquid chromatography/tandem mass spectrometry method for measuring the in vivo incorporation of plasma free fatty acids into intramyocellular ceramides in humans. *Rapid Communications in Mass Spectrometry*, 25(15), 2229-2235. View Source
• [2] Powell, W. S., & Funk, C. D. (1992). Quantitative gas chromatography-mass spectrometry isomer-specific measurement of hydroxy fatty acids in biological samples and food as a marker of lipid peroxidation. *Analytical Biochemistry*, 200(2), 230-238. View Source

Key Applications of 9-HydroxyNonadecanoyl-CoA

Long-Chain Fatty Acid Oxidation Disorders

Used as a substrate to assay the activity of long-chain specific enzymes like LCHAD and VLCAD. Its C19 chain length places it within the optimal substrate range for these enzymes, providing a more physiologically relevant model for long-chain fatty acid metabolism compared to shorter-chain or non-hydroxylated analogs [1]. Researchers can use it to elucidate the molecular basis of metabolic defects and screen for potential therapeutic interventions.

Quantitative Acyl-CoA Profiling by LC-MS/MS

Serves as an ideal internal standard or calibration reference for the quantification of endogenous long-chain hydroxyacyl-CoAs. Its unique mass and retention time characteristics, distinct from common even-chain species, improve assay accuracy and precision in complex biological matrices such as tissue homogenates and plasma [2].

CPT Substrate Specificity Studies

Employed in in vitro assays to characterize the chain-length and positional specificity of CPT1 and CPT2. This is crucial for understanding the regulation of the carnitine shuttle and for the enzymatic synthesis of novel acylcarnitines for diagnostic biomarker development [3].

Isomer-Specific Metabolism and Signaling

Utilized in head-to-head comparisons with its positional isomer, 11-HydroxyNonadecanoyl-CoA, to dissect regiospecific enzymatic pathways. This helps identify distinct metabolic fates and signaling functions of hydroxylated fatty acyl-CoAs, which may be relevant in inflammatory processes and cellular stress responses [4].

Application

Selection Property

Validation Focus

Long-chain FAO enzyme assays

Substrate chain-length and hydroxyl position

Enzyme kinetics and metabolic flux modeling

Quantitative acyl-CoA profiling by LC-MS/MS

Hydroxyl and odd-chain mass signature

Method accuracy and matrix effect evaluation

CPT substrate specificity studies

Acyl-CoA chain-length and hydroxylation

Carnitine shuttle regulation and acylcarnitine synthesis

Isomer-specific metabolism dissection

Positional hydroxyl (C9 vs C11)

Regiospecific enzymatic pathway differentiation

• [1] Vockley, J., & Whiteman, D. A. (2002). Defects of mitochondrial β-oxidation: a growing group of disorders. *Neuromuscular Disorders*, 12(3), 235-246. View Source
• [2] Palladino, A. A., et al. (2008). Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects. *Molecular Genetics and Metabolism*, 93(3), 275-281. View Source
• [3] Pourfarzam, M., Schaefer, J., & Bartlett, K. (1997). Broad specificity of carnitine palmitoyltransferase II towards long-chain acyl-CoA β-oxidation intermediates and its practical approach to the synthesis of various long-chain acylcarnitines. *Journal of Inherited Metabolic Disease*, 20(1), 87-95. View Source
• [4] Oliv, E. H., et al. (1993). Oxygenation of polyunsaturated fatty acids by cytochrome P450 monooxygenases. *Methods in Enzymology*, 206, 231-240. View Source